Cas no 1806907-47-0 (2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine
• CAS No: 1806907-47-0
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860796
• Update Time: 2025-06-15

2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-4(6(9)10)2(8)1-3(11-5)12(13)14/h1,6H
• InChI Key： OJWXHPODQIJMIO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine

Introduction to 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine (CAS No. 1806907-47-0)

2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine, identified by the CAS number 1806907-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and structural versatility. The presence of multiple fluorine atoms, a bromine substituent, and a nitro group in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine consists of a pyridine ring substituted with a bromine atom at the 2-position, a difluoromethyl group at the 3-position, a fluoro atom at the 4-position, and a nitro group at the 6-position. This specific arrangement of functional groups contributes to its reactivity and potential applications in drug discovery. The electron-withdrawing nature of the nitro and fluoro groups, combined with the electron-donating effect of the difluoromethyl group, creates a delicate balance that influences its interactions with biological targets.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The introduction of fluorine atoms into pharmaceutical molecules often leads to better pharmacokinetic profiles, making such compounds attractive for medicinal chemistry applications. 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine exemplifies this trend, as its structural features are likely to contribute to its utility in developing novel therapeutic agents.

One of the most compelling aspects of 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine is its role as a building block in synthesizing more complex molecules. The bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing carbon-carbon bonds. This capability makes it particularly useful for generating derivatives with tailored biological activities. Additionally, the presence of both fluoro and nitro groups provides opportunities for modulating electronic properties and hydrogen bonding interactions, which are critical for optimizing drug-like characteristics.

Recent studies have highlighted the potential of fluorinated pyridines in addressing various therapeutic challenges. For instance, researchers have explored their applications in anticancer therapy, where fluorinated pyridines have shown promise as kinase inhibitors or modulators of other critical signaling pathways. The compound’s structural motifs are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical studies. This suggests that 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine could serve as a lead compound or an intermediate in the synthesis of drugs targeting cancer and inflammatory diseases.

The agrochemical sector has also benefited from the use of fluorinated heterocycles. Pyridine derivatives are frequently employed in developing pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of substituents in 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine may confer properties such as improved stability under environmental conditions or enhanced selectivity toward specific targets, making it a candidate for designing next-generation agrochemicals.

The synthesis of 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridines, followed by nucleophilic substitution or coupling reactions to introduce additional substituents. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic methodologies, reducing waste and energy consumption.

From an industrial perspective, the production scalability of 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine is an important consideration for its commercial viability. Process chemists focus on developing robust synthetic protocols that can be easily adapted for large-scale manufacturing while maintaining cost-effectiveness and regulatory compliance. Advances in green chemistry principles have encouraged the adoption of solvent-free reactions, biocatalysis, and continuous flow processes to enhance sustainability.

The pharmacological evaluation of 2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine has been complemented by computational modeling studies. Molecular docking simulations have been employed to predict how this compound might interact with biological macromolecules such as enzymes or receptors. These virtual screening approaches help identify potential binding sites and optimize lead structures before experimental validation becomes necessary. Such computational techniques are integral to modern drug discovery pipelines, streamlining the identification of promising candidates.

In conclusion,2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine (CAS No. 1806907-47-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique combination of substituents positions it as a versatile intermediate for pharmaceuticals and agrochemicals alike. As research continues to uncover new biological activities associated with fluorinated pyridines,2-Bromo-3-(difluoromethyl)-4-fluoro-6-nitropyridine is likely to remain at the forefront of medicinal chemistry innovation.